Cas no 2229244-27-1 (3-5-chloro-2-(difluoromethoxy)phenylmorpholine)

• Product Name: 3-5-chloro-2-(difluoromethoxy)phenylmorpholine
• CAS No: 2229244-27-1
• MF: C₁₁H₁₂ClF₂NO₂
• MW: 263.66828918457
• CID: 6056724
• PubChem ID: 165650215
• Update Time: 2025-07-27

3-5-chloro-2-(difluoromethoxy)phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• 3-5-chloro-2-(difluoromethoxy)phenylmorpholine
• EN300-1956857
• 2229244-27-1
• 3-[5-chloro-2-(difluoromethoxy)phenyl]morpholine

• Inchi： 1S/C11H12ClF2NO2/c12-7-1-2-10(17-11(13)14)8(5-7)9-6-16-4-3-15-9/h1-2,5,9,11,15H,3-4,6H2
• InChI Key： CECBWTCVELFRLN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1COCCN1)OC(F)F

Computed Properties

• Exact Mass: 263.0524626g/mol
• Monoisotopic Mass: 263.0524626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-5-chloro-2-(difluoromethoxy)phenylmorpholine

Comprehensive Overview of 3-5-chloro-2-(difluoromethoxy)phenylmorpholine (CAS No. 2229244-27-1): Properties, Applications, and Industry Insights

In the rapidly evolving field of pharmaceutical and agrochemical research, 3-5-chloro-2-(difluoromethoxy)phenylmorpholine (CAS No. 2229244-27-1) has emerged as a compound of significant interest. This molecule, characterized by its unique morpholine backbone and difluoromethoxy substitution, is gaining attention for its potential applications in drug discovery and crop protection. As researchers and industry professionals seek innovative solutions to modern challenges, understanding the properties and versatility of this compound becomes increasingly important.

The structural features of 3-5-chloro-2-(difluoromethoxy)phenylmorpholine contribute to its distinctive chemical behavior. The presence of both chloro and difluoromethoxy groups on the phenyl ring creates a balanced electronic profile, making it valuable for molecular interactions in biological systems. Recent studies have explored its role as a potential intermediate in the synthesis of novel heterocyclic compounds, particularly those targeting enzyme modulation. This aligns with current industry trends favoring structurally diverse building blocks for high-throughput screening.

From a synthetic chemistry perspective, the preparation of CAS No. 2229244-27-1 involves carefully controlled reactions to introduce the difluoromethoxy moiety while preserving the integrity of the morpholine ring. Process chemists emphasize the importance of optimizing reaction conditions to achieve high yields of this valuable intermediate. The compound's stability under various pH conditions makes it particularly suitable for further derivatization, addressing the growing demand for customizable molecular scaffolds in medicinal chemistry programs.

In the context of current pharmaceutical research trends, 3-5-chloro-2-(difluoromethoxy)phenylmorpholine is being investigated for its potential in addressing several therapeutic areas. Its structural motifs are relevant to the development of small molecule modulators for protein-protein interactions, a hot topic in drug discovery circles. The incorporation of fluorine atoms through the difluoromethoxy group is particularly noteworthy, as fluorinated compounds continue to dominate approximately 30% of newly approved drugs due to their enhanced metabolic stability and membrane permeability.

The agrochemical sector has also shown interest in derivatives of CAS No. 2229244-27-1, particularly as the industry seeks more environmentally sustainable solutions. The chloro-substituted aromatic system combined with the morpholine heterocycle presents opportunities for developing novel plant protection agents with improved target specificity. This aligns with global initiatives to reduce ecological impact while maintaining agricultural productivity - a balance that researchers frequently search for when exploring new active ingredients.

Analytical characterization of 3-5-chloro-2-(difluoromethoxy)phenylmorpholine presents interesting challenges and opportunities for method development. Advanced techniques such as LC-MS and NMR spectroscopy are essential for confirming the structure and purity of this compound, especially given the presence of both fluorine and chlorine atoms which influence its spectral properties. Quality control protocols for this material are rigorous, reflecting the pharmaceutical industry's increasing emphasis on thorough characterization of synthetic intermediates.

From a commercial availability standpoint, CAS No. 2229244-27-1 is currently supplied by specialized chemical manufacturers catering to research and development needs. Procurement specialists often search for reliable sources of this building block, with emphasis on consistent quality and scalable production capabilities. The compound's shelf life and storage conditions are frequently queried topics, as proper handling ensures maintenance of its chemical integrity for downstream applications.

Looking toward future applications, researchers are exploring the potential of 3-5-chloro-2-(difluoromethoxy)phenylmorpholine in emerging areas such as materials science. The combination of aromatic and heterocyclic components in its structure suggests possible utility in the development of specialty polymers or functional materials. This interdisciplinary potential makes the compound a subject of interest beyond its traditional pharmaceutical applications, aligning with the current trend of cross-industry innovation.

Safety assessments and regulatory considerations for CAS No. 2229244-27-1 follow standard protocols for research chemicals. While not classified as hazardous under normal handling conditions, appropriate laboratory practices are always recommended when working with this compound. Material safety data sheets provide detailed guidance that researchers frequently consult, particularly regarding personal protective equipment and waste disposal procedures.

The intellectual property landscape surrounding 3-5-chloro-2-(difluoromethoxy)phenylmorpholine reflects its value as a synthetic intermediate. Patent analysts note an increasing number of applications citing derivatives of this compound, particularly in areas addressing unmet medical needs. This patent activity correlates with the growing importance of fluorinated heterocycles in medicinal chemistry, a trend that shows no signs of slowing in the coming years.

In conclusion, 3-5-chloro-2-(difluoromethoxy)phenylmorpholine (CAS No. 2229244-27-1) represents an important building block in modern chemical research. Its unique combination of chloro, difluoromethoxy, and morpholine functionalities makes it valuable across multiple disciplines. As research continues to uncover new applications for this versatile compound, its role in addressing contemporary scientific challenges is likely to expand, making it a subject worthy of ongoing investigation and development.